Cas no 17345-74-3 (1,2,3-Benzenetriol,4,5,6-tribromo-)

• Product Name: 1,2,3-Benzenetriol,4,5,6-tribromo-
• CAS No: 17345-74-3
• MF: C₆H₃Br₃O₃
• MW: 362.798219919205
• CID: 227005
• PubChem ID: 226481
• Update Time: 2025-04-19

1,2,3-Benzenetriol,4,5,6-tribromo- Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Benzenetriol,4,5,6-tribromo-
• 4,5,6-tribromobenzene-1,2,3-triol
• 4,5,6-tribromo-pyrogallol
• 4,5,6-Tribrom-pyrogallol
• AC1L5ESR
• AC1Q25HW
• AG-K-72325
• AR-1F8259
• CTK4D4648
• NSC16931
• tribromopyrogallol
• Tribrompyrogallol
• Tribrom-pyrogallol
• 17345-74-3
• SCHEMBL6436652
• NSC-16931
• DTXSID30280459

• Inchi： 1S/C6H3Br3O3/c7-1-2(8)4(10)6(12)5(11)3(1)9/h10-12H
• InChI Key： ARJKUIKBPQATMT-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C(=C(C=1O)O)O)Br)Br

Computed Properties

• Exact Mass: 359.76309
• Monoisotopic Mass: 359.763232
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.7
• XLogP3: 2.9

Experimental Properties

• Density: 2.722
• Boiling Point: 341.7°C at 760 mmHg
• Flash Point: 160.5°C
• Refractive Index: 1.762
• PSA: 60.69
• LogP: 3.09090